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Compound of Interest

Compound Name: 21,24-Epoxycycloartane-3,25-diol

Cat. No.: B12321296

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 21,24-

Epoxycycloartane-3,25-diol, a cycloartanoid triterpene isolated from the leaves of Lansium

domesticum. This compound has garnered interest for its potential as a skin-tumor promotion

inhibitor. This document compiles available spectroscopic data (NMR, IR, MS) and outlines the

experimental protocols for its isolation and characterization, catering to the needs of

researchers in natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties

Compound Name: 21,24-Epoxycycloartane-3,25-diol
Molecular Formula: C3oHs003

Molecular Weight: 458.72 g/mol

CAS Number: 125305-73-9[1]

Source: Leaves of Lansium domesticum[1]

Reported Activity: Inhibition of skin-tumor promotion[1]

Spectroscopic Data
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The following tables summarize the key spectroscopic data for 21,24-Epoxycycloartane-3,25-
diol, based on the foundational research by Nishizawa et al. (1989).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectral Data of 21,24-Epoxycycloartane-3,25-diol

Chemical Shift () o Coupling Constant .
Multiplicity Assignment
ppm (J) Hz

Data not available in

search results

Table 2: 3C NMR Spectral Data of 21,24-Epoxycycloartane-3,25-diol

Chemical Shift (8) ppm Carbon Type Assighment

Data not available in search

results

Note: The specific chemical shifts for *H and 13C NMR were not available in the provided
search results. The original 1989 Tetrahedron Letters publication by Nishizawa et al. should be
consulted for this detailed data.

Infrared (IR) Spectroscopy

Table 3: IR Absorption Data of 21,24-Epoxycycloartane-3,25-diol

Wavenumber (cm—?) Functional Group Assignment

Data not available in search results

Note: Specific IR absorption bands were not detailed in the search results. The primary
literature is the definitive source for this information.

Mass Spectrometry (MS)
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Table 4: Mass Spectrometry Data of 21,24-Epoxycycloartane-3,25-diol

m/z Fragmentation

Data not available in search results

Note: Detailed mass spectrometry fragmentation patterns were not available in the search
results. The original publication should be referenced for this data.

Experimental Protocols

The following sections describe the general experimental procedures for the isolation and
spectroscopic analysis of 21,24-Epoxycycloartane-3,25-diol, based on common practices for
triterpenoid isolation from plant materials.

Isolation of 21,24-Epoxycycloartane-3,25-diol

The isolation of 21,24-Epoxycycloartane-3,25-diol from the leaves of Lansium domesticum
typically involves the following workflow:
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Extraction

Dried Leaves of
Lansium domesticum

:

Solvent Extraction
(e.g., Methanol)

Fractiination

Crude Extract

l

Solvent Partitioning
(e.g., n-Hexane, Ethyl Acetate)

l

Column Chromatography
(Silica Gel)

Purif%ation

Active Fractions

.

Further Chromatographic Steps
(e.g., HPLC)

:

Isolated 21,24-Epoxycycloartane-3,25-diol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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